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Compound of Interest

Compound Name: m-PEG12-azide

Cat. No.: B3028520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, solubility,
and key applications of m-PEG12-azide, a versatile heterobifunctional linker crucial in
bioconjugation, drug delivery, and the development of advanced therapeutics such as
Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates (ADCSs).

Core Chemical Properties

m-PEG12-azide, also known as 1-azido-3,6,9,12,15,18,21,24,27,30,33,36-
dodecaoxanonatriacontan-38-oic acid, is a monodisperse polyethylene glycol (PEG) derivative
containing a terminal methoxy group and an azide functional group. The PEG chain enhances
hydrophilicity and biocompatibility of molecules it is conjugated to, while the azide group allows
for highly specific and efficient covalent bond formation through "click chemistry".

Table 1: Physicochemical Properties of m-PEG12-azide
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Property Value Source(s)

--INVALID-LINK--, --INVALID-

Molecular Formula C25H51N3012
LINK--
) --INVALID-LINK--, --INVALID-
Molecular Weight 585.69 g/mol
LINK--
CAS Number 89485-61-0 --INVALID-LINK--
Colorless to pale yellow oil or
Appearance o --INVALID-LINK--
liquid
Purity Typically =295% --INVALID-LINK--

Solubility Profile

The hydrophilic nature of the PEG chain imparts excellent solubility in agueous solutions and a
range of organic solvents, making m-PEG12-azide a versatile reagent in various reaction
conditions.

Table 2: Solubility of m-PEG12-azide

Solvent Solubility Source(s)

Water Soluble --INVALID-LINK--
Dimethyl Sulfoxide (DMSO) Soluble --INVALID-LINK--
Dichloromethane (DCM) Soluble --INVALID-LINK--
Dimethylformamide (DMF) Soluble --INVALID-LINK--

Experimental Protocols

m-PEG12-azide is primarily utilized in two types of click chemistry reactions: Copper-Catalyzed
Azide-Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC). Below are detailed methodologies for these key applications.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
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This reaction involves the copper(l)-catalyzed ligation of the azide group of m-PEG12-azide to
a terminal alkyne-functionalized molecule.

Materials:

« m-PEG12-azide

» Alkyne-functionalized molecule (e.g., protein, peptide, small molecule)
o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-
yl)methyl)amine (TBTA) as a copper ligand

» Reaction Buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)
e Degassing equipment (optional, for oxygen-sensitive reactions)
Procedure:

» Reagent Preparation:

o Prepare a stock solution of m-PEG12-azide in an appropriate solvent (e.g., DMSO or
water).

o Prepare a stock solution of the alkyne-functionalized molecule in a compatible buffer.

o Prepare fresh stock solutions of CuSO4 (e.g., 20 mM in water), sodium ascorbate (e.g.,
300 mM in water), and the copper ligand (e.g., 100 mM THPTA in water).

o Reaction Setup:

o In a reaction vessel, combine the alkyne-functionalized molecule and m-PEG12-azide. A
molar excess of the PEG-azide (typically 1.5 to 10-fold) is often used.

o Add the copper ligand to the reaction mixture.
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o Add the CuS0O4 solution to the mixture.

e |nitiation and Incubation:
o Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

o Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be
monitored by techniques such as LC-MS or SDS-PAGE for protein conjugations.

e Purification:

o Upon completion, the resulting conjugate can be purified using size-exclusion
chromatography (SEC), dialysis, or other appropriate chromatographic techniques to
remove excess reagents and byproducts.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that utilizes a strained alkyne, such as
dibenzocyclooctyne (DBCO), to react with the azide group of m-PEG12-azide. This method is
ideal for applications in living systems where copper toxicity is a concern.

Materials:
e m-PEG12-azide
» DBCO-functionalized molecule
o Reaction Buffer (e.g., PBS pH 7.4, ensure it is azide-free)
Procedure:
» Reagent Preparation:
o Prepare a stock solution of m-PEG12-azide in an appropriate solvent.
o Prepare a stock solution of the DBCO-functionalized molecule in a compatible buffer.

o Reaction Setup:
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o In a reaction vessel, combine the DBCO-functionalized molecule and m-PEG12-azide. A
slight molar excess of one reactant (typically 1.5 to 3-fold) can be used to drive the

reaction to completion.

¢ Incubation:

o Incubate the reaction mixture at room temperature for 2-12 hours. For some applications,
incubation at 4°C overnight may be preferred. Reaction progress can be monitored by
appropriate analytical techniques.

e Purification:

o Purify the conjugate using SEC, dialysis, or other suitable methods to remove unreacted

starting materials.

Applications in Drug Development
PROTAC Synthesis

m-PEG12-azide serves as a versatile linker in the synthesis of PROTACSs, which are
heterobifunctional molecules that induce the degradation of target proteins. The PEG linker
connects a ligand that binds to the target protein and a ligand that recruits an E3 ubiquitin

ligase.
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Caption: PROTAC Synthesis and Mechanism of Action Workflow.

Antibody-Drug Conjugate (ADC) Development

In ADC development, m-PEG12-azide can be used to link a cytotoxic drug to a monoclonal
antibody. The PEG spacer enhances the solubility and stability of the ADC.
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Caption: General workflow for Antibody-Drug Conjugate (ADC) synthesis.

Safety and Handling

m-PEG12-azide should be handled by trained professionals in a laboratory setting. It is
advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage,
and disposal.

General Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

+ Handle in a well-ventilated area or in a fume hood.
e Avoid contact with skin and eyes.
o Store in a cool, dry place, typically at -20°C for long-term storage, and protect from light.

This guide provides a foundational understanding of m-PEG12-azide for its effective
application in research and development. For specific experimental designs, optimization of the
provided protocols may be necessary.

« To cite this document: BenchChem. [An In-depth Technical Guide to m-PEG12-azide:
Properties, Solubility, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b3028520#m-pegl2-azide-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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